Chromium(2+) diiodide
Description
Chromium(2+) diiodide, also known as chromous iodide, is an inorganic compound with the formula CrI2 . It appears as a red-brown or black solid .
Synthesis Analysis
Chromium(2+) diiodide is synthesized by the thermal decomposition of chromium(III) iodide . Additionally, treating chromium powder with concentrated hydroiodic acid yields a blue hydrated chromium(II) iodide, which can be converted to related acetonitrile complexes .Molecular Structure Analysis
Chromium(2+) diiodide adopts the “cadmium iodide structure” motif, featuring sheets of octahedral Cr(II) centers interconnected by bridging iodide ligands . The coordination sphere of chromium in this compound is highly distorted due to the effects of its d4 configuration .Physical And Chemical Properties Analysis
Chromium(2+) diiodide has a molar mass of 305.8050 g·mol−1 and a density of 5.196 g/cm3 . It is a deliquescent solid .Future Directions
The unique feature of Chromium(2+) diiodide, particularly its antiferromagnetic properties in a two-dimensional monolayer, makes it an interesting subject for future research . It could potentially be used to investigate the relation between magnetic couplings and interlayer van der Waals interactions, and may offer an opportunity for 2D antiferromagnetic spintronic devices .
properties
IUPAC Name |
chromium(2+);diiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cr.2HI/h;2*1H/q+2;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMSDTRMGXCBBBH-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cr+2].[I-].[I-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CrI2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20595261 |
Source
|
| Record name | Chromium(II) iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20595261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
305.805 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Chromium(2+) diiodide | |
CAS RN |
13478-28-9 |
Source
|
| Record name | Chromium(II) iodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20595261 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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